N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline
Overview
Description
N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline, also known as 4-Chloro-N-benzyl-2-cyclohexylethanamine, is a compound that has been studied for its potential applications in scientific research. This compound is a derivative of aniline, and it has been synthesized in a variety of ways. It has been studied for its potential biochemical and physiological effects, as well as its potential applications in lab experiments. In
Scientific Research Applications
N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline has been studied for its potential applications in scientific research. It has been used as an intermediate in the synthesis of various compounds, such as substituted N-benzyl-4-chloroanilines and N-benzyl-2-cyclohexylethanamines. It has also been used as an inhibitor of various enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, it has been studied for its potential applications in the treatment of various diseases, such as Alzheimer’s disease.
Mechanism of Action
N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline has been studied for its potential mechanism of action. It is believed to act as an inhibitor of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine. It is thought to act by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. In addition, it is believed to interact with other enzymes, such as phospholipase A2, which is involved in the breakdown of phospholipids.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. This inhibition of acetylcholinesterase can lead to increased levels of acetylcholine, which can lead to increased levels of neurotransmission. In addition, it has been shown to interact with other enzymes, such as phospholipase A2, which can lead to changes in the levels of phospholipids in cells.
Advantages and Limitations for Lab Experiments
N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, and it can be synthesized in a variety of ways. In addition, it has been studied for its potential applications in scientific research, and it has been used as an inhibitor of various enzymes. However, one limitation is that it has not been extensively studied, and its potential biochemical and physiological effects are not fully understood.
Future Directions
There are several potential future directions for research into N-(4-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline. One potential direction is to further study its potential biochemical and physiological effects. In addition, it could be studied for its potential applications in the treatment of various diseases, such as Alzheimer’s disease. Another potential direction is to study its potential interactions with other enzymes, such as phospholipase A2, and to explore its potential mechanisms of action. Finally, it could be studied for its potential uses in the synthesis of other compounds, such as substituted N-benzyl-4-chloroanilines and N-benzyl-2-cyclohexyle
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-4-(2-cyclohexylethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClNO/c22-19-8-6-18(7-9-19)16-23-20-10-12-21(13-11-20)24-15-14-17-4-2-1-3-5-17/h6-13,17,23H,1-5,14-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEJHGFFBXFFLDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCOC2=CC=C(C=C2)NCC3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(2,5-Dimethylphenoxy)ethyl]-3-methoxy-1-propanamine](/img/structure/B1385593.png)
![[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]methanamine](/img/structure/B1385594.png)
![N-[(2-Chlorophenyl)methyl]-2,2,2-trifluoroethanamine](/img/structure/B1385595.png)
![3-(Benzyloxy)-N-[2-(2,5-dimethylphenoxy)ethyl]-aniline](/img/structure/B1385598.png)
![N-[4-(2,4-Dichlorophenoxy)butyl]-4-(3-phenylpropoxy)aniline](/img/structure/B1385602.png)
![3-(Benzyloxy)-N-[2-(isopentyloxy)benzyl]aniline](/img/structure/B1385606.png)
![N-[2-(2,4-Dichlorophenoxy)ethyl]-3,4-dimethylaniline](/img/structure/B1385610.png)
![N-[2-(4-Chloro-2-methylphenoxy)ethyl]-4-(3-phenylpropoxy)aniline](/img/structure/B1385611.png)
![N-[2-(Phenethyloxy)benzyl]-4-(3-phenylpropoxy)-aniline](/img/structure/B1385613.png)
![N-[2-(Hexyloxy)benzyl]-2-(3-phenylpropoxy)aniline](/img/structure/B1385614.png)